Cas no 331964-12-6 ([2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid)

[2-(Cyclohexylthio)-1H-benzimidazol-1-yl]acetic acid is a benzimidazole derivative characterized by its cyclohexylthio substitution and acetic acid functional group. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its structural features, which may confer biological activity, such as enzyme inhibition or antimicrobial properties. The cyclohexylthio moiety enhances lipophilicity, potentially improving membrane permeability, while the acetic acid group offers reactivity for further derivatization. Its well-defined molecular structure allows for precise modifications in drug discovery or material science applications. The compound is typically supplied in high purity, ensuring consistency in experimental or industrial use. Proper handling and storage are recommended to maintain stability.

[2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid structure

331964-12-6 structure

Product Name:[2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid

CAS No:331964-12-6

MF:C₁₅H₁₈N₂O₂S

MW:290.380622386932

CID:852166

Update Time:2026-04-29

[2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

- [2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid
- 1H-benzimidazole-1-acetic acid, 2-(cyclohexylthio)-
- [2-(Cyclohexylthio)-1H-benzimidazol-1-yl]-acetic acid
- [2-(cyclohexylthio)-1H-benzimidazol-1-yl]acetic acid(SALTDATA: FREE)
- Inchi： InChI=1S/C15H18N2O2S/c18-14(19)10-17-13-9-5-4-8-12(13)16-15(17)20-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,18,19)
- InChI Key： CWUCHOMHJQWEGP-UHFFFAOYSA-N
- SMILES： O=C(O)CN1C2=CC=CC=C2N=C1SC3CCCCC3

Computed Properties

Exact Mass: 290.10904
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4

Experimental Properties

PSA: 55.12

[2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

[2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid Pricemore >>

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